Cas no 198823-38-0 (Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate
• CAS No: 198823-38-0
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 4787445
• Update Time: 2025-10-29

Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate
• tert-butyl 4-[(3-cyanophenyl)carbamoylamino]piperidine-1-carboxylate
• tert-Butyl 4-(3-(3-cyanophenyl)ureido)piperidine-1-carboxylate
• Z513399626
• n-(3-cyanophenyl)-n'-(1-(t-butoxycarbonyl)piperidin-4-yl)urea
• N-(3-cyanophenyl)-N'-(1-(t-butoxycarbonyl)-piperidin-4-yl)urea
• tert-butyl 4-{[(3-cyanophenyl)carbamoyl]amino}piperidine-1-carboxylate
• Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate

• Inchi： 1S/C18H24N4O3/c1-18(2,3)25-17(24)22-9-7-14(8-10-22)20-16(23)21-15-6-4-5-13(11-15)12-19/h4-6,11,14H,7-10H2,1-3H3,(H2,20,21,23)
• InChI Key： BHEOOAFCFICRGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(NC1C=CC=C(C#N)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• XLogP3: 2.1
• Topological Polar Surface Area: 94.5

Additional information on Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate (CAS No. 198823-38-0)

Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate (CAS No. 198823-38-0) is a specialized organic compound widely utilized in pharmaceutical research and drug development. Its unique molecular structure, featuring a piperidine core modified with a cyanophenyl urea moiety and a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug discovery.

The compound’s ureido linkage and cyano substitution contribute to its ability to form hydrogen bonds and interact with biological targets, enhancing its utility in structure-activity relationship (SAR) studies. Recent trends in pharmaceutical chemistry highlight the demand for such highly functionalized intermediates, as they enable the rapid exploration of novel therapeutic agents. For instance, derivatives of piperidine-1-carboxylate are frequently investigated for their roles in central nervous system (CNS) disorders and anti-inflammatory therapies, aligning with current industry focus areas.

From a synthetic perspective, Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate is often prepared via multi-step organic reactions, including urea formation and Boc protection/deprotection strategies. Its CAS No. 198823-38-0 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication among researchers. The compound’s stability under standard laboratory conditions further supports its widespread adoption in high-throughput screening (HTS) and medicinal chemistry workflows.

In the context of AI-driven drug discovery, this compound has garnered attention as a scaffold for virtual screening and machine learning-based optimization. Computational tools often leverage its structural features to predict bioactivity, reflecting the growing intersection of cheminformatics and experimental research. Additionally, its solubility and logP properties are frequently analyzed to assess drug-likeness, a key consideration in preclinical development.

Environmental and safety profiles of Tert-Butyl 4-[3-(3-cyanophenyl)ureido]piperidine-1-carboxylate are also of interest. While not classified as hazardous, proper handling protocols are recommended to minimize risks associated with fine powders or organic solvents used in its processing. The compound’s green chemistry potential—such as opportunities for catalytic reduction of waste—aligns with sustainable practices increasingly demanded by regulatory agencies and industry stakeholders.

In summary, CAS No. 198823-38-0 represents a versatile building block in modern pharmaceutical science. Its relevance to GPCR modulation, CNS drug design, and computational chemistry ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is poised to contribute to breakthroughs in personalized medicine and targeted therapies, addressing unmet medical needs worldwide.